Cas no 862194-16-9 ((2Z,5E)-5-(2E)-3-(furan-2-yl)prop-2-en-1-ylidene-2-(4-hydroxyphenyl)imino-1,3-thiazolidin-4-one)

• Product Name: (2Z,5E)-5-(2E)-3-(furan-2-yl)prop-2-en-1-ylidene-2-(4-hydroxyphenyl)imino-1,3-thiazolidin-4-one
• CAS No: 862194-16-9
• Molecular Formula: C₁₆H₁₂N₂O₃S
• Molecular Weight: 312.343082427979
• CID: 6135862
• PubChem ID: 135629660

(2Z,5E)-5-(2E)-3-(furan-2-yl)prop-2-en-1-ylidene-2-(4-hydroxyphenyl)imino-1,3-thiazolidin-4-one Properties

Names and Identifiers

• (2Z,5E)-5-(2E)-3-(furan-2-yl)prop-2-en-1-ylidene-2-(4-hydroxyphenyl)imino-1,3-thiazolidin-4-one
• (5Z)-5-[(E)-3-(furan-2-yl)prop-2-enylidene]-2-(4-hydroxyanilino)-1,3-thiazol-4-one
• 4(5H)-Thiazolone, 5-[3-(2-furanyl)-2-propen-1-ylidene]-2-[(4-hydroxyphenyl)amino]-
• (2Z,5E)-5-((E)-3-(furan-2-yl)allylidene)-2-((4-hydroxyphenyl)imino)thiazolidin-4-one
• SR-01000014232
• 862194-16-9
• (5E)-5-[(E)-3-(furan-2-yl)prop-2-enylidene]-2-(4-hydroxyphenyl)imino-1,3-thiazolidin-4-one
• F1688-1593
• AKOS002215953
• SR-01000014232-1
• (2Z,5E)-5-[(2E)-3-(furan-2-yl)prop-2-en-1-ylidene]-2-[(4-hydroxyphenyl)imino]-1,3-thiazolidin-4-one

• InChIKey： FARBORZZVJAVDC-UHFFFAOYSA-N
• Inchi： 1S/C16H12N2O3S/c19-12-8-6-11(7-9-12)17-16-18-15(20)14(22-16)5-1-3-13-4-2-10-21-13/h1-10,19H,(H,17,18,20)
• SMILES： S1C(=CC=CC2=CC=CO2)C(=O)N=C1NC1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 312.05686342g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 312.05686342g/mol
• Heavy Atom Count: 22
• Complexity: 508
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines